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Compound of Interest

Compound Name: Zegerid

Cat. No.: B1261695

Head-to-Head Comparison: Zegerid vs. Prevacid
for Gastric pH Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Zegerid (immediate-release
omeprazole and sodium bicarbonate) and Prevacid (delayed-release lansoprazole) in their
capacity to control gastric pH. The information presented is collated from head-to-head clinical
studies to assist in research and development decision-making.

Executive Summary

Zegerid, an immediate-release formulation of the proton pump inhibitor (PPIl) omeprazole,
demonstrates a more rapid onset of action in elevating intragastric pH compared to Prevacid, a
delayed-release formulation of lansoprazole.[1][2][3] Clinical data indicates that Zegerid
achieves significant gastric acid suppression faster and, at a steady state, maintains a higher
intragastric pH for a greater percentage of time over a 24-hour period.[1][2][3] While both drugs
are effective at reducing gastric acidity, their pharmacokinetic and pharmacodynamic profiles,
dictated by their unique formulations, lead to these notable differences in performance.[4][5]

Mechanism of Action: Proton Pump Inhibition

Both Zegerid and Prevacid belong to the class of drugs known as proton pump inhibitors
(PPIs). Their primary mechanism involves the irreversible inhibition of the hydrogen-potassium
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adenosine triphosphatase (H+/K+ ATPase) enzyme system, also known as the proton pump,
located in the gastric parietal cells.[5] This action is the final step in gastric acid secretion. The
key difference lies in their formulation. Zegerid combines omeprazole with sodium bicarbonate,
which protects the acid-labile omeprazole from degradation in the stomach's acidic
environment and promotes its rapid absorption.[4] Prevacid, on the other hand, utilizes an
enteric coating to protect the lansoprazole, delaying its release and absorption until it reaches
the more alkaline environment of the small intestine.
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Caption: Mechanism of Proton Pump Inhibitors (PPIs).

Quantitative Comparison of Gastric pH Control

The following tables summarize the key pharmacodynamic endpoints from a head-to-head,
randomized, crossover study comparing Zegerid (immediate-release omeprazole 20
mg/sodium bicarbonate 1100 mg) and Prevacid (delayed-release lansoprazole 15 mg) in
healthy adult volunteers.[1][2][3]

Table 1: Onset of Action and Acid Suppression on Day 1

Parameter Zegerid (IR-OME) Prevacid (DR-LAN) Significance

Time to Sustained

o o Significantly Faster Slower
Inhibition of Acidity
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Data derived from a study where Zegerid showed a statistically significant sustained inhibition
of intragastric pH over each 5-minute interval from 10 to 95 minutes on day 1.[6]

Table 2: Gastric pH Control at Steady State (Day 7)

Parameter Zegerid (IR-OME) Prevacid (DR-LAN) p-value

Median 24-h

] Significantly Higher Lower <0.05
Intragastric pH

Percentage of Time

) Significantly Longer Shorter 0.007
with pH > 4 (24-h)
Onset of Significant
Difference in Median 10-15 min post-dose - 0.024
pH

Duration of Significant ]
) ) ) Sustained through

Difference in Median ) - 0.017
H 115-120 min

p

IR-OME: Immediate-Release Omeprazole; DR-LAN: Delayed-Release Lansoprazole.[1][2][3]

Experimental Protocols

The data presented above was primarily sourced from a single-center, open-label, three-way
crossover study.[1][2][3]

Study Design:
 Participants: 63 healthy, fasting adult volunteers.[1][2]

e Treatments:

o

Zegerid (immediate-release omeprazole 20 mg/sodium bicarbonate 1100 mg) once daily.

[¢]

Prevacid (delayed-release lansoprazole 15 mg) once daily.

o

No treatment (control).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1261695?utm_src=pdf-body
https://www.researchgate.net/figure/Median-intragastric-pH-for-the-active-study-treatments-over-each-5-min-interval-on-day-1_fig3_303466114
https://www.bohrium.com/paper-details/a-randomized-crossover-pharmacodynamic-study-of-immediate-release-omeprazole-sodium-bicarbonate-and-delayed-release-lansoprazole-in-healthy-adult-volunteers/814519855507046401-11558
https://pubmed.ncbi.nlm.nih.gov/27433347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4876147/
https://www.bohrium.com/paper-details/a-randomized-crossover-pharmacodynamic-study-of-immediate-release-omeprazole-sodium-bicarbonate-and-delayed-release-lansoprazole-in-healthy-adult-volunteers/814519855507046401-11558
https://pubmed.ncbi.nlm.nih.gov/27433347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4876147/
https://www.bohrium.com/paper-details/a-randomized-crossover-pharmacodynamic-study-of-immediate-release-omeprazole-sodium-bicarbonate-and-delayed-release-lansoprazole-in-healthy-adult-volunteers/814519855507046401-11558
https://pubmed.ncbi.nlm.nih.gov/27433347/
https://www.benchchem.com/product/b1261695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Procedure: Subjects were randomized to one of the three treatment arms for a 7-day period.
Following a washout period, they "crossed over" to the other treatment arms until each
subject had completed all three phases.

Primary Efficacy Endpoint: The earliest time on day 7 where a statistically significant
difference in median intragastric pH was observed between Zegerid and Prevacid for three
consecutive 5-minute intervals.[1][2]

Secondary Endpoints: Comparison of the effects of the active treatments on days 1 and 7,
including the time to sustained inhibition of gastric acidity and the percentage of time with
intragastric pH > 4.[1][2]

Data Collection: Intragastric pH levels were continuously monitored.
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Caption: Crossover Study Experimental Workflow.
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Conclusion

The available clinical data from head-to-head comparisons indicates that Zegerid (immediate-
release omeprazole/sodium bicarbonate) provides a more rapid and sustained control of
intragastric pH compared to Prevacid (delayed-release lansoprazole).[1][2][3] The immediate-
release formulation of Zegerid facilitates faster absorption of omeprazole, leading to a quicker
onset of its acid-suppressing effects.[7] For research and development contexts where rapid
elevation of gastric pH is a critical parameter, Zegerid demonstrates a clear pharmacodynamic
advantage. While both drugs are effective PPIs, their formulation differences result in distinct
profiles of gastric acid control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Head-to-head comparison of Zegerid and Prevacid on
gastric pH control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261695#head-to-head-comparison-of-zegerid-and-
prevacid-on-gastric-ph-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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